4-(difluoromethoxy)-N-(4-ethoxyphenyl)benzamide

• IUPAC Name: 4-(difluoromethoxy)-N-(4-ethoxyphenyl)benzamide
• InChI: InChI=1S/C16H15F2NO3/c1-2-21-13-9-5-12(6-10-13)19-15(20)11-3-7-14(8-4-11)22-16(17)18/h3-10,16H,2H2,1H3,(H,19,20)
• InChI Key: KMEPYCCOZIFXKX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)OC(F)F
• Molecular Formula: C16H15F2NO3
• Molecular Weight: 307.29 g/mol

Description

4-(Difluoromethoxy)-N-(4-ethoxyphenyl)benzamide, also known as DFE, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. DFE belongs to the class of benzamide derivatives and has been found to exhibit various biological activities, including anticancer, anti-inflammatory, and antiviral properties.

Mechanism of Action

The mechanism of action of 4-(difluoromethoxy)-N-(4-ethoxyphenyl)benzamide is not fully understood. However, studies have shown that 4-(difluoromethoxy)-N-(4-ethoxyphenyl)benzamide exerts its biological activities by modulating various signaling pathways. 4-(difluoromethoxy)-N-(4-ethoxyphenyl)benzamide has been found to inhibit the PI3K/Akt/mTOR signaling pathway, which is involved in cell survival and proliferation. 4-(difluoromethoxy)-N-(4-ethoxyphenyl)benzamide has also been found to inhibit the NF-κB signaling pathway, which is involved in the regulation of inflammatory cytokines and chemokines.
Biochemical and Physiological Effects
4-(difluoromethoxy)-N-(4-ethoxyphenyl)benzamide has been found to exhibit various biochemical and physiological effects. Studies have shown that 4-(difluoromethoxy)-N-(4-ethoxyphenyl)benzamide can induce cell cycle arrest and apoptosis in cancer cells. 4-(difluoromethoxy)-N-(4-ethoxyphenyl)benzamide has also been found to inhibit the production of inflammatory cytokines and chemokines, which makes it a potential candidate for the treatment of inflammatory diseases. 4-(difluoromethoxy)-N-(4-ethoxyphenyl)benzamide has been found to exhibit antiviral activity against the hepatitis C virus, which makes it a potential candidate for the treatment of viral infections.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-(difluoromethoxy)-N-(4-ethoxyphenyl)benzamide in lab experiments is its potent biological activity. 4-(difluoromethoxy)-N-(4-ethoxyphenyl)benzamide has been found to exhibit potent anticancer, anti-inflammatory, and antiviral activities, which makes it a valuable tool in various research studies. However, one of the limitations of using 4-(difluoromethoxy)-N-(4-ethoxyphenyl)benzamide in lab experiments is its potential toxicity. Studies have shown that 4-(difluoromethoxy)-N-(4-ethoxyphenyl)benzamide can induce cytotoxicity in normal cells, which makes it important to use appropriate safety measures when handling 4-(difluoromethoxy)-N-(4-ethoxyphenyl)benzamide.

Future Directions

There are several future directions for the research on 4-(difluoromethoxy)-N-(4-ethoxyphenyl)benzamide. One of the future directions is to further investigate the mechanism of action of 4-(difluoromethoxy)-N-(4-ethoxyphenyl)benzamide. Understanding the mechanism of action of 4-(difluoromethoxy)-N-(4-ethoxyphenyl)benzamide can help to identify potential targets for drug development. Another future direction is to investigate the potential use of 4-(difluoromethoxy)-N-(4-ethoxyphenyl)benzamide in combination with other drugs. Studies have shown that combining 4-(difluoromethoxy)-N-(4-ethoxyphenyl)benzamide with other drugs can enhance its anticancer activity. Finally, future studies should focus on the development of novel formulations of 4-(difluoromethoxy)-N-(4-ethoxyphenyl)benzamide that can improve its bioavailability and reduce its toxicity.
Conclusion
In conclusion, 4-(difluoromethoxy)-N-(4-ethoxyphenyl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. 4-(difluoromethoxy)-N-(4-ethoxyphenyl)benzamide exhibits potent anticancer, anti-inflammatory, and antiviral activities, which makes it a valuable tool in various research studies. However, its potential toxicity makes it important to use appropriate safety measures when handling 4-(difluoromethoxy)-N-(4-ethoxyphenyl)benzamide. Further research on 4-(difluoromethoxy)-N-(4-ethoxyphenyl)benzamide is needed to fully understand its mechanism of action and to develop novel formulations that can improve its therapeutic potential.

Synthesis Methods

4-(difluoromethoxy)-N-(4-ethoxyphenyl)benzamide can be synthesized through a multistep process that involves the reaction of 4-ethoxyaniline with 4-chlorobenzoyl chloride, followed by the addition of difluoromethoxyamine hydrochloride. The resulting intermediate is then subjected to amidation using sodium hydride and N,N-dimethylformamide to yield the final product, 4-(difluoromethoxy)-N-(4-ethoxyphenyl)benzamide.

Scientific Research Applications

4-(difluoromethoxy)-N-(4-ethoxyphenyl)benzamide has been extensively studied for its potential therapeutic applications. One of the most promising applications of 4-(difluoromethoxy)-N-(4-ethoxyphenyl)benzamide is in the treatment of cancer. Studies have shown that 4-(difluoromethoxy)-N-(4-ethoxyphenyl)benzamide exhibits potent anticancer activity against various cancer cell lines, including breast, lung, and prostate cancer cells. 4-(difluoromethoxy)-N-(4-ethoxyphenyl)benzamide has been found to induce cell cycle arrest and apoptosis in cancer cells, which makes it a potential candidate for cancer therapy.
In addition to its anticancer properties, 4-(difluoromethoxy)-N-(4-ethoxyphenyl)benzamide has also been found to exhibit anti-inflammatory and antiviral activities. 4-(difluoromethoxy)-N-(4-ethoxyphenyl)benzamide has been shown to inhibit the production of inflammatory cytokines and chemokines, which makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis. 4-(difluoromethoxy)-N-(4-ethoxyphenyl)benzamide has also been found to exhibit antiviral activity against the hepatitis C virus, which makes it a potential candidate for the treatment of viral infections.